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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910

An In-depth Technical Guide to 3-Ethoxysalicylaldehyde: Chemical Properties and Structure

Abstract

3-Ethoxysalicylaldehyde, also known as 3-ethoxy-2-hydroxybenzaldehyde, is an aromatic
organic compound with significant applications in synthetic chemistry. Its unique structure,
featuring adjacent hydroxyl, aldehyde, and ethoxy functional groups on a benzene ring, makes
it a versatile precursor for the synthesis of more complex molecules, particularly Schiff bases
and their metal complexes. This document provides a comprehensive overview of the chemical
properties, structural characteristics, and key applications of 3-Ethoxysalicylaldehyde,
intended for researchers, scientists, and professionals in drug development and materials
science.

Chemical Structure and Identification

3-Ethoxysalicylaldehyde is a substituted salicylaldehyde. The core structure consists of a
benzene ring functionalized with an aldehyde group (-CHO) and a hydroxyl group (-OH) in the
ortho position (positions 1 and 2, respectively). An ethoxy group (-OCH2CH3) is substituted at
the 3-position.[1] This arrangement of functional groups is key to its reactivity, particularly in the
formation of ligands for coordination chemistry.[1]

Key identifiers for 3-Ethoxysalicylaldehyde are listed below:

e |[UPAC Name: 3-Ethoxy-2-hydroxybenzaldehyde
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e Synonyms: o-Ethylvanillin, 3-Ethoxysalicylaldehyde[2][3][4]
« CAS Number: 492-88-6[1][2][3]

e EC Number: 207-765-1

e Molecular Formula: CoH1003[1][3]

e Linear Formula: C2Hs0OCeHs-2-(OH)CHO

e SMILES: O(CC)C1=C(0O)C(C=0)=CC=C1[1]

e InChl Key: OFQBYHLLIJGMNP-UHFFFAOYSA-N[1]

Physicochemical Properties

3-Ethoxysalicylaldehyde is typically a light yellow to brown crystalline solid or powder at room
temperature, though it can also appear as a pale yellow liquid.[1][2] It possesses a
characteristic aromatic odor.[1] The compound is soluble in various organic solvents, including
methanol and ethanol, but has limited solubility in water.[1][2]

A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Ethoxysalicylaldehyde
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Property Value References

Molecular Weight 166.17 g/mol [3]

Melting Point 66-68 °C [4]

Boiling Point 263-264 °C [4]

Density 1.1097 g/cm3 (estimate) [4]

pKa 8.30 £ 0.10 (Predicted) [4]
Light yellow to brown

Appearance [2]
powder/crystal

Solubility in water Slightly soluble [2]

o ] Soluble in methanol, ethanol,

Solubility in organic solvents ih [1112]

ether

Spectroscopic Profile

The structure of 3-Ethoxysalicylaldehyde can be confirmed using standard spectroscopic
techniques.

'H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the
aromatic protons, the aldehyde proton, the hydroxyl proton, and the protons of the ethoxy
group. A representative spectrum shows the expected shifts and splitting patterns confirming
the molecular structure.[5]

« Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic absorption bands for the
different functional groups. Key peaks include a broad band for the O-H stretch of the
hydroxyl group, a strong absorption for the C=0 stretch of the aldehyde, and bands
corresponding to C-O stretching and aromatic C-H and C=C vibrations.

e Mass Spectrometry (MS): Mass spectral analysis confirms the molecular weight of the
compound. The fragmentation pattern can provide further structural information.

o UV-Vis Spectroscopy: UV-Visible spectroscopy reveals the electronic transitions within the
molecule, characteristic of its aromatic system.
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Comprehensive spectral data, including NMR, FTIR, MS, and UV-Vis, are available in public
databases such as SpectraBase.[6]

Chemical Reactivity and Applications

The primary utility of 3-Ethoxysalicylaldehyde in research and industry lies in its role as a
precursor for synthesizing sophisticated organic molecules.[7]

Schiff Base Synthesis

The most prominent application is the preparation of Schiff base ligands.[7] The aldehyde
group readily undergoes condensation reactions with primary amines to form an imine (or
azomethine) group (-C=N-). The proximity of the hydroxyl and ethoxy groups allows for the
formation of multidentate ligands that can coordinate with various metal ions. These Schiff base
metal complexes have applications in:

o Catalysis: They can act as homogeneous catalysts in various chemical transformations.[7]

o Medicinal Chemistry: Derivatives have shown potential biological activities, including
antibacterial properties.[1]

o Materials Science: They are used in the development of advanced materials with specific
optical or magnetic properties.[4]

A general workflow for the synthesis of Schiff bases from 3-Ethoxysalicylaldehyde is depicted
below.

3-Ethoxysalicylaldehyde Primary Amine (R-NH2)

Condensation Reaction

Schiff Base Ligand Water (H20)
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Click to download full resolution via product page

Caption: General synthesis of a Schiff base ligand.

Experimental Protocols
Mechanochemical Synthesis of a Schiff Base

This protocol is adapted from a solvent-free method for synthesizing Schiff bases from 3-
ethoxysalicylaldehyde and primary aromatic amines.[5] This "green chemistry" approach is
efficient and reduces waste.

Objective: To synthesize a Schiff base via a solvent-free, mechanochemical reaction.

Materials:

3-Ethoxysalicylaldehyde

A primary aromatic amine (e.g., aniline)

Mortar and pestle or a ball mill

CDCls for NMR analysis

Procedure:

Equimolar amounts of 3-ethoxysalicylaldehyde and the chosen primary aromatic amine are
placed into a mortar.

e The solid mixture is ground vigorously with a pestle at room temperature for a specified time
(e.g., 10-20 minutes). The progress of the reaction can often be observed by a change in
color and texture of the mixture.

o For reactions conducted in a ball mill, the reactants are placed in the milling vessel with
grinding balls and milled at high speed.

 After grinding, the resulting product mixture is collected directly from the vessel.
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¢ The crude product can be analyzed directly. For purification, recrystallization from a suitable
solvent like ethanol may be performed.

¢ The structure of the synthesized Schiff base is confirmed by spectroscopic methods, such as
1H NMR, to verify the disappearance of the aldehyde proton signal and the appearance of
the imine proton signal.[5]

The workflow for this environmentally friendly synthesis method is illustrated below.

Start: Place Reactants in Mortar/Mill
(3-Ethoxysalicylaldehyde + Primary Amine)

Grind/Mill Mixture
(Mechanochemical Activation)

l

Collect Crude Product

l

Analyze Product
(e.g., 'HNMR, IR)

l

Purify if Necessary
(e.g., Recrystallization)

End: Pure Schiff Base

Click to download full resolution via product page

Caption: Workflow for mechanochemical Schiff base synthesis.
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Safety and Handling

3-Ethoxysalicylaldehyde is considered hazardous and should be handled with appropriate
safety precautions in a well-ventilated area or fume hood.[8] It is harmful if swallowed and can
cause skin, eye, and respiratory irritation.[2]

Table 2: Hazard Identification and Safety Information
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Identifier Description References
Signal Word Warning
GHS Pictogram GHSO07 (Exclamation Mark) [419]

H302: Harmful if

swallowedH315: Causes skin
Hazard Statements irritationH319: Causes serious [2]

eye irritationH335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP280: Wear protective
gloves/eye protection/face
protectionP301+P312: IF
SWALLOWED: Call a POISON
Precautionary Statements CENTER/doctor if you feel [2]
unwellP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

] ) Safety goggles, chemical-
Personal Protective Equipment .
resistant gloves, N95 dust

(PPE)
mask, lab coat
Store in a cool, dry, well-
Storage ventilated place under an inert [2][4]

atmosphere. Air sensitive.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical.[8]

Conclusion
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3-Ethoxysalicylaldehyde is a valuable and versatile building block in organic synthesis. Its
well-defined chemical structure and predictable reactivity make it an essential precursor for the
development of Schiff base ligands and their coordination complexes. These derivatives are of
significant interest in catalysis, medicinal chemistry, and materials science. A thorough
understanding of its physicochemical properties and adherence to proper safety protocols are
crucial for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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